Cas no 447427-58-9 (2-(2-methoxyphenoxy)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylacetamide)

• Product Name: 2-(2-methoxyphenoxy)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylacetamide
• CAS No: 447427-58-9
• MF: C₂₃H₂₀N₂O₃S
• MW: 404.481504440308
• CID: 5916799
• PubChem ID: 1010179
• Update Time: 2023-11-23

2-(2-methoxyphenoxy)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenoxy)-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• Acetamide, 2-(2-methoxyphenoxy)-N-[4-(6-methyl-2-benzothiazolyl)phenyl]-
• 2-(2-methoxyphenoxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide
• 447427-58-9
• AN-329/12754571
• Oprea1_085642
• Oprea1_805838
• F1443-1789
• AKOS000491564
• 2-(2-methoxyphenoxy)-N-4-(6-methyl-1,3-benzothiazol-2-yl)phenylacetamide

• Inchi： 1S/C23H20N2O3S/c1-15-7-12-18-21(13-15)29-23(25-18)16-8-10-17(11-9-16)24-22(26)14-28-20-6-4-3-5-19(20)27-2/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key： XVJXHAQCZMUDBY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=C(C)C=C3S2)C=C1)(=O)COC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 404.11946368g/mol
• Monoisotopic Mass: 404.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.291±0.06 g/cm3(Predicted)
• pka: 12.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles